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Part 1: Chemical Identity & Structural Distinction
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Compound of Interest |

Compound Name: 17-Hydroxyoleic acid
Cat. No.: B1235182
Get Quote
. J

It is critical to distinguish 17-hydroxyoleic acid from other bioactive hydroxy fatty acids to
ensure experimental precision.

12-Hydroxyoleic Acid  2-Hydroxyoleic Acid

Feature 17-Hydroxyoleic Acid o ) ]
(Ricinoleic) (Minerval)
17-hydroxy-(92)- 12-hydroxy-(92)- 2-hydroxy-(92)-
IUPAC Name ydroxy-(92) ydroxy-(92) ydroxy-(92)
octadecenoic acid octadecenoic acid octadecenoic acid
Oriai Microbial (Starmerella  Plant (Ricinus Synthetic
rigin
g bombicola) communis) (Pharmaceutical)

Hydroxylation Site Mid-chain (C12)

-1 (Sub-terminal) -position (C2)

_ Bound in Triglycerides (Castor ]
Primary Form o ) Free Acid / Salt
Sophorolipids Oil)
] Glioma/Cancer
o Lactone synthesis, ) )
Key Application Lubricants, Laxatives Therapy (Membrane

Biopolymers o
Lipid Therapy)

Structural Key: 17-Hydroxyoleic acid retains the cis-double bond at C9, which is essential for
maintaining the "kink" in the lipid tail, influencing membrane fluidity when incorporated into
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biopolymers or liposomes.

Part 2: Natural Sources & Biosynthesis

The primary industrial and natural source of 17-hydroxyoleic acid is the yeast Starmerella
bombicola (formerly Candida bombicola). This organism utilizes a specific cytochrome P450
system to hydroxylate oleic acid as the first committed step in sophorolipid biosynthesis.

The CYP52M1 Pathway

The hydroxylation is catalyzed by CYP52M1, a sub-terminal fatty acid hydroxylase.[1] Unlike
mammalian P450s which often produce a mixture of metabolites, S. bombicola CYP52M1
exhibits high regioselectivity for the

-1 position of C18 fatty acids.

Mechanism of Action:
o Uptake: Exogenous oleic acid is transported into the cell.
o Hydroxylation: CYP52M1 introduces a hydroxyl group at C17.

e Glycosylation: The 17-OH group serves as the anchor point for the attachment of glucose via
UDP-glucosyltransferases (UGTA1/UGTB1), forming the sophorolipid.

Visualizing the Pathway The following diagram illustrates the flow from Oleic Acid to the
secreted Sophorolipid, highlighting where 17-hydroxyoleic acid exists as a transient
intermediate or bound moiety.
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Caption: Biosynthetic pathway of 17-hydroxyoleic acid within Starmerella bombicola, showing
its conversion to sophorolipids.[2]

Part 3: Isolation Protocol (Acidic Hydrolysis)

To obtain 17-hydroxyoleic acid for research, one cannot simply extract it from the yeast broth;
one must hydrolyze the sophorolipids. The glycosidic bond between the fatty acid and the
sugar moiety is stable under mild conditions, requiring acid hydrolysis to release the free fatty
acid.

Prerequisites:
» Starting Material: Crude Sophorolipids (isolated from S. bombicola fermentation).

e Reagents: Hydrochloric Acid (HCI), Ethyl Acetate (EtOAc), n-Hexane, Sodium Sulfate (

Validated Workflow

e Preparation of Crude Sophorolipids:

o Perform fed-batch fermentation of S. bombicola using glucose (hydrophilic source) and
oleic acid (hydrophobic source).
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o Harvest supernatant after centrifugation (3000 x g, 20 min) to remove cells.

o Extract supernatant with ethyl acetate to obtain crude sophorolipid mixture (contains both
acidic and lactonic forms).

 Acidic Hydrolysis (Cleavage of Glycosidic Bond):
o Dissolve 5 g of crude sophorolipids in 50 mL of 1 M HCI.
o Reflux the mixture at 100°C for 2—4 hours.

o Mechanistic Insight: Acid hydrolysis cleaves the ether bond between the C17-hydroxyl
group and the glucose/sophorose unit. It also hydrolyzes any acetyl esters present on the
sugar.

o Extraction of Free 17-Hydroxyoleic Acid:
o Cool the reaction mixture to room temperature.
o Extract the aqueous hydrolysate with n-Hexane or Diethyl Ether (3 x 50 mL).

o Note: The sugar moieties remain in the aqueous phase; the 17-hydroxyoleic acid moves
to the organic phase.

e Purification:

o

Wash the organic layer with brine (saturated NacCl) to remove residual acid.

[¢]

Dry over anhydrous

[e]

Evaporate solvent under reduced pressure.

[e]

Final Polish: If high purity (>95%) is required, perform Flash Column Chromatography
(Silica gel; Gradient elution: Hexane

Hexane/EtOAc 80:20).
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Analytical Confirmation (QC):
e LC-MS: Look for the molecular ion

of m/z 297.2 (Calculated for

).

e GC-MS: Derivatize with TMS (Trimethylsilyl) to observe the shift corresponding to the
hydroxyl group at C17.

Part 4: Applications & Pharmaceutical Potential

While 17-hydroxyoleic acid is less explored as a free drug compared to 2-hydroxyoleic acid, it
serves as a critical "chiral synthon" and bioactive precursor.

1. Lactone Synthesis (Fragrance & Flavors): 17-hydroxyoleic acid undergoes intramolecular
cyclization (lactonization) to form macrocyclic lactones (musks) or specific

-or

-lactones depending on chain manipulation. These are high-value compounds in the fragrance
industry.

2. Biopolymers (Polyesters): The bifunctionality (carboxylic acid + hydroxyl group) makes 17-
hydroxyoleic acid an ideal monomer for the synthesis of poly(hydroxyalkanoates) or novel
bio-based polyesters. Unlike rigid monomers, the internal cis-double bond introduces flexibility
and lower melting points to the resulting polymer.

3. Bioactivity: Preliminary studies suggest that like other hydroxy fatty acids, 17-hydroxyoleic
acid may possess antimicrobial properties, specifically against Gram-positive bacteria, by
disrupting cell membrane integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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